Cas no 1805192-82-8 (Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate
• CAS No: 1805192-82-8
• MF: C₁₀H₁₀F₃NO₃
• MW: 249.18651342392
• CID: 4883051
• Update Time: 2025-07-02

Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate

• Inchi： 1S/C10H10F3NO3/c1-3-17-10(15)8-6(16-2)4-5(11)7(14-8)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： SVOJKUFRIGKJDE-UHFFFAOYSA-N
• SMILES： FC1C=C(C(C(=O)OCC)=NC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 265
• XLogP3: 2.1
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate

Recent Advances in the Synthesis and Applications of Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate (CAS: 1805192-82-8)

Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate (CAS: 1805192-82-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of antimicrobial and anticancer research.

The synthesis of Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate has been optimized through innovative methodologies, including transition-metal-catalyzed reactions and fluorination techniques. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient one-pot synthesis route, achieving high yields and excellent regioselectivity. The incorporation of fluorine atoms into the pyridine ring enhances the compound's metabolic stability and bioavailability, making it a promising candidate for further pharmacological evaluation.

In antimicrobial research, derivatives of Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate have shown potent activity against drug-resistant bacterial strains. A recent preprint on bioRxiv highlighted its efficacy in inhibiting the growth of methicillin-resistant Staphylococcus aureus (MRSA) by targeting bacterial cell wall synthesis. The study utilized molecular docking simulations to elucidate the binding interactions between the compound and key bacterial enzymes, providing a foundation for the design of next-generation antibiotics.

Furthermore, the compound's role in anticancer drug development has been investigated in several preclinical studies. Research published in the European Journal of Medicinal Chemistry (2024) revealed that fluorinated pyridine derivatives, including Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate, exhibit selective cytotoxicity against cancer cell lines by modulating apoptotic pathways. These findings underscore the compound's potential as a scaffold for designing targeted therapies with reduced off-target effects.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate. Issues such as cost-effective synthesis, scalability, and toxicity profiling need to be addressed in future studies. Ongoing research aims to explore its applications in other therapeutic areas, including neurodegenerative diseases and inflammatory disorders, leveraging its unique chemical properties.

In conclusion, Ethyl 2-(difluoromethyl)-3-fluoro-5-methoxypyridine-6-carboxylate (CAS: 1805192-82-8) represents a promising chemical entity with broad applications in medicinal chemistry. Continued research into its synthesis, mechanism of action, and therapeutic potential will likely yield significant contributions to the field of chemical biology and drug development.